Cas no 76893-33-9 (3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE))

• Product Name: 3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE)
• CAS No: 76893-33-9
• MF: C₉H₁₅INO
• MW: 280.12597489357
• CID: 826756
• Update Time: 2025-06-12

3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE) Chemical and Physical Properties

Names and Identifiers

• 3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE)
• 3-Iodomethyl-2,2,5,5-tetramethyl-2,5-dihydropyrrole-1-oxyl

• Inchi： 1S/C9H15INO/c1-8(2)5-7(6-10)9(3,4)11(8)12/h5H,6H2,1-4H3
• InChI Key： JVIUFBAINCDPMA-UHFFFAOYSA-N
• SMILES： C1(C)(C)N([O])C(C=C1CI)(C)C |^1:4|

Computed Properties

• Exact Mass: 280.02000

Experimental Properties

• Solubility: 可溶于二氯甲烷、乙醚、乙酸乙酯、甲醇
• Stability/Shelf Life: Light, Temperature and Moisture Sensitive
• PSA: 3.24000
• LogP: 2.50400

3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE) Security Information

• Storage Condition：Amber Vial, -86°C Freezer, Under Inert Atmosphere

Additional information on 3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE)

Introduction to 3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE) and Its Significance in Modern Chemical Research

3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE), identified by its CAS number 76893-33-9, is a compound of considerable interest in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique reactivity due to the presence of both an iodine substituent and a pyrroline ring system. The pyrroline moiety, particularly in its 1-oxy derivative form, introduces a high degree of functionalizability, making it a valuable intermediate in the synthesis of more complex molecules. The iodine atom, on the other hand, serves as a versatile handle for further chemical transformations, including cross-coupling reactions which are pivotal in modern drug discovery.

The utility of 3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE) is underscored by its application in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The pyrroline scaffold is particularly noteworthy due to its prevalence in bioactive natural products and its ability to mimic certain biological functionalities. In particular, derivatives of pyrrole have been explored for their potential as kinase inhibitors, antiviral agents, and even as components in anticancer therapies.

One of the most compelling aspects of 3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE) is its role as a precursor in the synthesis of more complex molecules via palladium-catalyzed cross-coupling reactions. These reactions are fundamental to modern synthetic organic chemistry and have enabled the construction of intricate molecular architectures that would be otherwise challenging to access. For instance, Suzuki-Miyaura and Heck couplings utilizing this compound have been employed to generate libraries of substituted pyrroles for high-throughput screening.

In recent years, there has been a surge in interest regarding the development of organometallic catalysts that facilitate C-H bond activation and functionalization. This area of research is particularly relevant to 3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE), as it can serve as a key intermediate in generating reactive species that undergo such transformations. The combination of the iodine atom and the electron-rich pyrroline ring makes this compound an excellent candidate for generating organometallic complexes that can participate in C-H activation strategies.

The compound's structure also lends itself to applications in materials science. Specifically, the 1-oxy group within the pyrroline ring can be exploited to create polymers or copolymers with unique electronic or optical properties. Such materials are increasingly relevant in the development of organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The iodine substituent can further be used to introduce cross-linking capabilities or to facilitate polymerization under specific conditions.

From a synthetic chemistry perspective, 3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE ) is also notable for its role in constructing nitrogen-containing heterocycles through cycloaddition reactions. For example, it can participate in [4+2] cycloadditions with various dienes to form fused ring systems. These reactions are not only synthetically elegant but also provide access to structurally diverse scaffolds that are often found in biologically active compounds.

The compound's reactivity also makes it a valuable tool for studying reaction mechanisms. By employing techniques such as deuterium labeling and spectroscopic methods like NMR and mass spectrometry, 3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE ) can be used to unravel complex reaction pathways involving transition metal catalysis or radical processes. Such mechanistic insights are crucial for optimizing synthetic protocols and developing new methodologies.

In conclusion, 3-IODOMETHYL-(1-OXY-2,2,5,5-TETRAMETHYLPYRROLINE ) (CAS no 76893-33-9) represents a versatile building block with broad applications across multiple domains of chemical research. Its unique structural features enable its use in pharmaceutical synthesis, organometallic chemistry, materials science, and mechanistic studies. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of synthetic innovation.